Cas no 1891230-91-3 (1-(2,4-difluoro-6-methoxyphenyl)methylcyclopropan-1-ol)

• Product Name: 1-(2,4-difluoro-6-methoxyphenyl)methylcyclopropan-1-ol
• CAS No: 1891230-91-3
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6404731
• PubChem ID: 117305198
• Update Time: 2025-10-28

1-(2,4-difluoro-6-methoxyphenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluoro-6-methoxyphenyl)methylcyclopropan-1-ol
• EN300-1769099
• 1-[(2,4-difluoro-6-methoxyphenyl)methyl]cyclopropan-1-ol
• 1891230-91-3

• Inchi： 1S/C11H12F2O2/c1-15-10-5-7(12)4-9(13)8(10)6-11(14)2-3-11/h4-5,14H,2-3,6H2,1H3
• InChI Key： UPUCBJNGLRYVJJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CC1(CC1)O)OC)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2,4-difluoro-6-methoxyphenyl)methylcyclopropan-1-ol

1-(2,4-Difluoro-6-Methoxyphenyl)Methylcyclopropan-1-ol: A Comprehensive Overview

1-(2,4-Difluoro-6-Methoxyphenyl)Methylcyclopropan-1-ol (CAS No. 1891230-91-3) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure featuring a cyclopropane ring and a substituted phenyl group, has garnered attention due to its potential applications in drug discovery and material science. The cyclopropane ring is a three-membered carbon ring, known for its high strain energy and reactivity, making it a valuable component in various chemical reactions. The substituted phenyl group, specifically the 2,4-difluoro-6-methoxyphenyl moiety, adds complexity to the molecule's electronic properties and bioavailability.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that cyclopropane rings can enhance the pharmacokinetic properties of drugs by improving their absorption and stability. In the case of 1-(2,4-Difluoro-6-Methoxyphenyl)Methylcyclopropan-1-ol, the presence of fluorine atoms at positions 2 and 4 on the phenyl ring introduces electron-withdrawing effects, which can modulate the molecule's reactivity and selectivity. Additionally, the methoxy group at position 6 contributes to hydrogen bonding capabilities, potentially enhancing solubility and bioavailability.

The synthesis of 1-(2,4-Difluoro-6-Methoxyphenyl)Methylcyclopropan-1-ol involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by protection of the hydroxyl group using a suitable protecting agent, such as methyl etherification. The cyclopropane ring is then introduced via a coupling reaction or other cycloaddition methods. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yield.

From a pharmacological perspective, cyclopropane-containing compounds have shown promise in targeting various biological pathways. For example, studies have indicated that 1-(2,4-Difluoro-6-Methoxyphenyl)Methylcyclopropan-1-ol may exhibit inhibitory activity against certain enzymes involved in inflammation and cancer progression. The fluorine atoms in the molecule are particularly advantageous due to their ability to enhance lipophilicity without significantly increasing molecular weight. This property is crucial for designing drugs with optimal pharmacokinetic profiles.

In terms of environmental impact, understanding the degradation pathways of 1-(2,4-Difluoro-6-Methoxyphenyl)Methylcyclopropan-1-ol is essential for assessing its ecological safety. Recent research has focused on biodegradation studies under various environmental conditions. Results suggest that the compound undergoes microbial degradation through hydrolytic cleavage of specific bonds within the molecule. The presence of electron-withdrawing groups like fluorine may influence the rate of degradation by altering bond strengths and reactivity.

Looking ahead, 1-(2,4-Difluoro-6-Methoxyphenyl)Methylcyclopropan-1-ol holds potential for further exploration in drug development and materials science. Its unique combination of structural features makes it an attractive candidate for studying molecular interactions at biological interfaces. Ongoing research aims to optimize its properties for specific therapeutic applications while ensuring minimal environmental impact.